Cas no 825650-02-0 (9H-Xanthene-3-carboxamide, N,N-diethyl-6-methoxy-9-oxo-)

• Product name: 9H-Xanthene-3-carboxamide, N,N-diethyl-6-methoxy-9-oxo-
• CAS No: 825650-02-0
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 687656
• PubChem ID: 57839204

9H-Xanthene-3-carboxamide, N,N-diethyl-6-methoxy-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-3-carboxamide, N,N-diethyl-6-methoxy-9-oxo-
• N,N-diethyl-6-methoxy-9-oxoxanthene-3-carboxamide
• 6-Methoxy-9-oxo-9H-xanthene-3-carboxylic acid diethylamide
• BOZIVIMQTFCMKK-UHFFFAOYSA-N
• SCHEMBL490108
• N,N-DIETHYL-6-METHOXY-9-OXO-9H-XANTHENE-3-CARBOXAMIDE
• 825650-02-0
• DTXSID80728093

• Inchi： InChI=1S/C19H19NO4/c1-4-20(5-2)19(22)12-6-8-14-16(10-12)24-17-11-13(23-3)7-9-15(17)18(14)21/h6-11H,4-5H2,1-3H3
• InChI Key： BOZIVIMQTFCMKK-UHFFFAOYSA-N
• SMILES： CCN(CC)C(=O)C1=CC2=C(C=C1)C(=O)C3=C(O2)C=C(C=C3)OC

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų